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Compound of Interest

Compound Name: 2-Hydroxyphenazine

Cat. No.: B1496473

This technical guide provides a comprehensive overview of 2-Hydroxyphenazine, a naturally
occurring phenazine derivative with significant scientific interest. The document is intended for
researchers, scientists, and professionals in the field of drug development, offering detailed
information on its chemical properties, biosynthesis, and relevant experimental protocols.

Chemical Identity

CAS Number: 4190-95-8[1][2]

Synonyms:

phenazin-2-ol[1][3]

2-phenazinol[1][3]

2-hydroxy-phenazine[1][3]

10H-phenazin-2-one[2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Hydroxyphenazine is presented in the
table below. This data is crucial for understanding its behavior in various experimental and
biological systems.
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Property Value Source

Molecular Formula C12H8N20 [11[3]

Molecular Weight 196.20 g/mol [1][3]

Monoisotopic Mass 196.06366 Da PubChem

Appearance Orange [4]
Biosynthesis

2-Hydroxyphenazine is a secondary metabolite produced by various bacteria, most notably
from the Pseudomonas genus.[3] Its biosynthesis is a multi-step enzymatic process, starting
from the shikimate pathway. The immediate precursor to 2-Hydroxyphenazine is Phenazine-1-
carboxylic acid (PCA).[3][5] The conversion of PCA to 2-Hydroxyphenazine is catalyzed by a
specific monooxygenase enzyme, PhzO.[4][5] This enzyme facilitates the hydroxylation of the
phenazine ring at the C2 position. Subsequently, 2-hydroxy-phenazine-1-carboxylic acid (2-OH-
PCA) can be decarboxylated to yield 2-Hydroxyphenazine.[6]

Below is a diagram illustrating the biosynthetic pathway of 2-Hydroxyphenazine.
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Biosynthetic Pathway of 2-Hydroxyphenazine
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Caption: Biosynthesis of 2-Hydroxyphenazine from the Shikimate Pathway.

Experimental Protocols

This section provides an overview of methodologies relevant to the study of 2-
Hydroxyphenazine.
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Two-Stage Fermentation for Enhanced Production

A method to enhance the production of 2-Hydroxyphenazine involves a two-stage
fermentation strategy.[3] This protocol focuses on optimizing the production of the precursor,
PCA, and its subsequent conversion to 2-Hydroxyphenazine.[3]

Methodology:
o Stage 1: PCA Production:

o Cultivate the producing microbial strain (e.g., Pseudomonas chlororaphis) in a suitable
fermentation medium.

o After a specific period of growth (e.g., 12 hours), introduce a reducing agent like
dithiothreitol (DTT). DTT helps in reducing reactive oxygen species that can inhibit the
biosynthesis of PCA, thereby increasing its yield.[3]

o Stage 2: Conversion to 2-Hydroxyphenazine:

o Following the PCA production phase, optimize the conditions for the PhzO-mediated
conversion of PCA to 2-Hydroxyphenazine. This may involve adjusting parameters such
as pH, temperature, and aeration to maximize the enzymatic activity.

Analysis by Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC)

RP-HPLC is a common analytical technique used for the identification and quantification of
phenazine compounds, including 2-Hydroxyphenazine.[6]

General Protocol Outline:
e Sample Preparation:

o Extract the phenazine compounds from the culture broth or other sample matrices using a
suitable organic solvent (e.qg., ethyl acetate).

o Evaporate the solvent and redissolve the residue in a solvent compatible with the HPLC
mobile phase (e.g., methanol).
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o Filter the sample to remove any particulate matter.

e HPLC Conditions:
o Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient of an aqueous solvent (e.g., water with a small amount of acid
like formic acid or acetic acid) and an organic solvent (e.g., acetonitrile or methanol). The
specific gradient program will depend on the specific phenazines being separated.

o Detection: A photodiode array (PDA) detector is often used to monitor the elution of the
compounds at multiple wavelengths, allowing for both quantification and spectral analysis
to confirm the identity of the peaks.[6] 2-Hydroxyphenazine can be detected by its
characteristic UV-Vis spectrum.

Biological Activity and Applications

2-Hydroxyphenazine exhibits significant antimicrobial properties, particularly against fungal
plant pathogens.[3] Research has indicated that it is more effective in controlling certain plant
diseases, such as the wheat take-all disease, compared to its precursor, PCA.[3] The
antimicrobial mechanism of action is believed to involve the disruption of cellular respiration
and the generation of reactive oxygen species.

Beyond its direct antimicrobial effects, 2-Hydroxyphenazine and its derivatives play a role in
bacterial biofilm formation.[3] For instance, 2-hydroxy-phenazine-1-carboxylic acid (2-OH-PCA)
has been shown to promote the release of extracellular DNA, a key component of the biofilm
matrix in some bacteria.[3]

The potent biological activity of 2-Hydroxyphenazine makes it a compound of interest for the
development of new biocontrol agents in agriculture and potentially as a lead compound in
drug discovery programs.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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